Cas no 289-89-4 (1,2-Oxathiin)

• Product Name: 1,2-Oxathiin
• CAS No: 289-89-4
• MF: C₄H₄OS
• MW: 100.138959884644
• CID: 1438157
• PubChem ID: 19020179
• Update Time: 2025-04-20

1,2-Oxathiin Chemical and Physical Properties

Names and Identifiers

• 1,2-Oxathiin
• oxathiine
• 1,2-Oxathiine
• SCHEMBL10890879
• 289-89-4
• Oxathiin
• DTXSID00597445
• SCHEMBL62472

• Inchi： 1S/C4H4OS/c1-2-4-6-5-3-1/h1-4H
• InChI Key： YBKGERLDRMINOV-UHFFFAOYSA-N
• SMILES： S1C=CC=CO1

Computed Properties

• Exact Mass: 99.99832
• Monoisotopic Mass: 99.99828592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 85.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiins